Cas no 149116-07-4 (Arachidoyl-DL-carnitine chloride)

• Product Name: Arachidoyl-DL-carnitine chloride
• CAS No: 149116-07-4
• MF: C₂₇H₅₄ClNO₄
• MW: 492.174968242645
• CID: 138884
• PubChem ID: 24801914
• Update Time: 2025-11-02

Arachidoyl-DL-carnitine chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxoeicosyl)oxy]-, chloride (1:1)
• (3-carboxy-2-icosanoyloxypropyl)-trimethylazanium,chloride
• ARACHIDOYL-DL-CARNITINE CHLORIDE
• A-8286
• AmbotzLS-1370
• DL-ARACHIDOYL CARNITINE CHLORIDE
• Eicosanoyl-DL-carnitine chloride
• 3-Carboxy-2-(icosanoyloxy)-N,N,N-trimethylpropan-1-aminium chloride
• Eicosanoyl-DL-carnitine chloride
• (3-carboxy-2-icosanoyloxypropyl)-trimethylazanium;chloride
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxoeicosyl)oxy]-, chloride (1:1)
• DTXSID30647366
• MFCD00274384
• 149116-07-4
• [3-CARBOXY-2-(ICOSANOYLOXY)PROPYL]TRIMETHYLAZANIUM CHLORIDE
• Arachidoyl-DL-carnitine chloride

• Inchi： 1S/C27H53NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-27(31)32-25(23-26(29)30)24-28(2,3)4;/h25H,5-24H2,1-4H3;1H
• InChI Key： OHOCROGCULHZKK-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCCCCCCCCCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 482.30400
• Monoisotopic Mass: 491.3741369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Boiling Point: 603.6 °C at 760 mmHg
• Flash Point: 318.8 °C
• PSA: 66.43000
• LogP: 1.89410

Arachidoyl-DL-carnitine chloride Security Information

• WGK Germany：3
• Hazard Category Code： 19-20/21/22-36/37/38-40
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R19
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Arachidoyl-DL-carnitine chloride

Exploring the Versatility of Arachidoyl-DL-carnitine chloride (CAS No. 149116-07-4): Properties, Applications, and Market Insights

Arachidoyl-DL-carnitine chloride (CAS No. 149116-07-4) is a specialized lipid-carnitine conjugate that has garnered significant attention in biochemical and pharmaceutical research. This compound combines the long-chain fatty acid arachidoyl group with DL-carnitine, a derivative of the essential amino acids lysine and methionine. The resulting molecule exhibits unique physicochemical properties, making it valuable for studying lipid metabolism, membrane interactions, and drug delivery systems.

The growing interest in Arachidoyl-DL-carnitine chloride aligns with current scientific trends focusing on lipid-based therapeutics and metabolic modulation. Researchers frequently search for information about its solubility characteristics, stability under various conditions, and biological activity profile. These properties make it particularly relevant for investigations into cellular energy regulation and lipid transport mechanisms, areas that have seen increased research activity due to their implications in metabolic disorders.

From a structural perspective, Arachidoyl-DL-carnitine chloride features a polar head group (the carnitine moiety) and a hydrophobic tail (the arachidoyl chain). This amphiphilic nature allows the compound to interact with both aqueous and lipid environments, a property that has sparked interest in its potential as a biocompatible surfactant or membrane-modifying agent. Recent studies have explored its behavior in lipid bilayer systems, with findings suggesting possible applications in drug formulation technologies.

The synthesis and characterization of Arachidoyl-DL-carnitine chloride require specialized expertise in organic chemistry techniques. Analytical methods such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) are routinely employed to verify its purity and structural integrity. These quality control measures are particularly important given the compound's potential use in biomedical research applications where consistency and reproducibility are paramount.

In the research marketplace, demand for Arachidoyl-DL-carnitine chloride has shown steady growth, reflecting broader trends in lipidomics research and metabolic pathway analysis. Suppliers typically offer the compound in various quantities, from milligram-scale research samples to gram quantities for more extensive studies. Pricing structures often reflect the compound's high purity grade and the specialized synthesis requirements needed to produce it.

Storage and handling of Arachidoyl-DL-carnitine chloride require attention to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage typically involves protection from moisture and maintenance at controlled temperatures to preserve stability. Researchers frequently inquire about optimal storage conditions and shelf life considerations, particularly when planning long-term experiments.

The scientific literature reveals diverse applications for Arachidoyl-DL-carnitine chloride across multiple disciplines. In biochemical research, it serves as a tool compound for investigating fatty acid metabolism and mitochondrial function. Some studies have explored its potential role in modulating cellular energy production, while others have examined its interactions with lipid-binding proteins. These varied applications contribute to its value as a versatile research chemical.

Emerging trends in personalized medicine and nutritional science have created new opportunities for compounds like Arachidoyl-DL-carnitine chloride. The growing understanding of individual metabolic variations and their health implications has increased interest in molecules that can influence nutrient utilization pathways. While most current applications remain in the research domain, future developments may explore potential therapeutic applications.

For researchers considering working with Arachidoyl-DL-carnitine chloride, several practical considerations merit attention. The compound's solubility profile varies significantly depending on the solvent system, requiring careful selection of appropriate vehicles for experimental use. Common questions from new users often focus on preparation methods, compatibility with biological assays, and stability under experimental conditions.

The commercial availability of Arachidoyl-DL-carnitine chloride from multiple suppliers has improved in recent years, though quality variations between sources remain an important consideration. Researchers are advised to verify certificates of analysis and purity specifications when sourcing the material. Some suppliers now offer custom synthesis services for derivatives or isotopically labeled versions, expanding the compound's utility in specialized research applications.

Looking ahead, the scientific community anticipates continued interest in Arachidoyl-DL-carnitine chloride and related compounds. Advances in analytical techniques and molecular modeling are expected to provide deeper insights into its behavior at the molecular level. These developments may uncover new applications or refine existing uses, further establishing this compound's role in contemporary biochemical research.